Cas no 72458-42-5 (N-EthyldeoxynojirimycinHCl)

• Product Name: N-EthyldeoxynojirimycinHCl
• CAS No: 72458-42-5
• MF: C₈H₁₇NO₄
• MW: 191.22488284111
• CID: 977159
• PubChem ID: 451512
• Update Time: 2025-06-13

N-EthyldeoxynojirimycinHCl Chemical and Physical Properties

Names and Identifiers

• N-EthyldeoxynojirimycinHCl
• 3,4,5-Piperidinetriol, 1-ethyl-2-(hydroxymethyl)-, (2R,3R,4R,5S)-
• (2R,3R,4R,5S)-1-ethyl-2-(hydroxymethyl)piperidine-3,4,5-triol
• N-Ethyl-1-deoxynojirimycin
• 3,4,5-Piperidinetriol, 1-ethyl-2-(hydroxymethyl)-, (2R-(2a,3b,4a,5b))-
• CHEBI:167666
• DAYOICKCVBMUPS-ULAWRXDQSA-N
• Q27087898
• EtDNJ
• GTPL4586
• N-Ethyldeoxynojirimycin
• DTXSID90222754
• N-Ethylmoranoline
• 72458-42-5
• CHEMBL5080975
• BDBM50583384
• 3,4,5-Piperidinetriol, 1-ethyl-2-(hydroxymethyl)-, [2R-(2a,3b,4a,5b)]-
• SCHEMBL2266638

• Inchi： 1S/C8H17NO4/c1-2-9-3-6(11)8(13)7(12)5(9)4-10/h5-8,10-13H,2-4H2,1H3/t5-,6+,7-,8-/m1/s1
• InChI Key： DAYOICKCVBMUPS-ULAWRXDQSA-N
• SMILES： O[C@H]1[C@@H]([C@H](CN(CC)[C@@H]1CO)O)O

Computed Properties

• Exact Mass: 191.11581
• Monoisotopic Mass: 191.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.5
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-EthyldeoxynojirimycinHCl

Recent Advances in N-Ethyldeoxynojirimycin HCl (72458-42-5) Research: A Comprehensive Review

N-Ethyldeoxynojirimycin HCl (CAS: 72458-42-5) is a potent glycosidase inhibitor that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, a derivative of deoxynojirimycin, has shown promising therapeutic potential in various diseases, including viral infections, lysosomal storage disorders, and metabolic syndromes. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring new therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to N-Ethyldeoxynojirimycin HCl, with a particular emphasis on its chemical properties, biological activities, and clinical relevance.

One of the most notable advancements in the study of N-Ethyldeoxynojirimycin HCl is its role as an inhibitor of endoplasmic reticulum (ER) α-glucosidases. By interfering with the N-linked glycosylation of viral envelope proteins, this compound has demonstrated efficacy against a range of enveloped viruses, including HIV, hepatitis B, and SARS-CoV-2. Recent in vitro and in vivo studies have further validated its antiviral activity, highlighting its potential as a broad-spectrum antiviral agent. Additionally, researchers have explored the use of N-Ethyldeoxynojirimycin HCl in combination therapies, where it synergizes with other antiviral drugs to enhance therapeutic outcomes.

Beyond its antiviral properties, N-Ethyldeoxynojirimycin HCl has also been investigated for its potential in treating lysosomal storage disorders such as Gaucher's disease and Fabry disease. The compound's ability to inhibit glucosylceramide synthase has made it a candidate for substrate reduction therapy, which aims to reduce the accumulation of toxic metabolites in affected cells. Recent clinical trials have provided encouraging results, with improved patient outcomes and manageable side effects. Furthermore, advances in drug delivery systems, such as nanoparticle-based formulations, have enhanced the bioavailability and targeting efficiency of N-Ethyldeoxynojirimycin HCl, paving the way for more effective treatments.

In the realm of metabolic disorders, N-Ethyldeoxynojirimycin HCl has shown promise in modulating glucose metabolism and insulin sensitivity. Studies have revealed its ability to inhibit intestinal α-glucosidases, thereby reducing postprandial hyperglycemia. This mechanism has sparked interest in its potential application for type 2 diabetes management. Recent preclinical data suggest that N-Ethyldeoxynojirimycin HCl may also have beneficial effects on lipid metabolism, further expanding its therapeutic scope. However, more extensive clinical studies are needed to fully evaluate its efficacy and safety in human populations.

From a chemical perspective, recent research has focused on optimizing the synthesis and structural modifications of N-Ethyldeoxynojirimycin HCl to improve its pharmacokinetic and pharmacodynamic profiles. Novel synthetic routes have been developed to enhance yield and purity, while structural analogs have been designed to increase selectivity and reduce off-target effects. These efforts have resulted in a deeper understanding of the structure-activity relationships (SAR) of N-Ethyldeoxynojirimycin HCl, enabling the rational design of next-generation inhibitors with improved therapeutic potential.

In conclusion, N-Ethyldeoxynojirimycin HCl (72458-42-5) continues to be a molecule of significant interest in chemical biology and medicinal research. Its diverse biological activities, ranging from antiviral effects to metabolic modulation, underscore its versatility as a therapeutic agent. Recent advancements in drug delivery, structural optimization, and clinical applications have further solidified its position in the pharmaceutical landscape. As research progresses, N-Ethyldeoxynojirimycin HCl is poised to play an increasingly important role in addressing unmet medical needs across a spectrum of diseases.